Dodecane

• CAS No.: 112-40-3
• Product Name: Dodecane
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• IUPAC Name: dodecane
• Standard InChI: InChI=1S/C12H26/c1-3-5-7-9-11-12-10-8-6-4-2/h3-12H2,1-2H3
• Standard InChIKey: SNRUBQQJIBEYMU-UHFFFAOYSA-N
• Impurities: The common impurities or contaminants /minor products/ associated with the synthesis of n-dodecane are 5-methyl undecane (5%) and a mixture of 1-hexene and n-hexane.
• SMILES: CCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCC
• Boiling Point: 421.3 °F at 760 mm Hg (NTP, 1992); 216.3 °C
• Colorform: Colorless liquid
• Density: 0.7487 at 68 °F (NTP, 1992); 0.7495 g/cu cm at 20 °C
• Flash Point: 165 °F (NTP, 1992); 83 °C (181 °F) - closed cup; 165 °F (74 °C) (Closed Cup); 71 °C (From table)
• Melting Point: 14.7 °F (NTP, 1992); -9.6 °C; -9.55 °C; -9.6°C
• Physical Description: N-dodecane is a clear colorless liquid. (NTP, 1992); Liquid
• Description: , also known as N-dodecane or bihexyl, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, dodecyldimethylamine N-oxide, dodecanedioic acid, and 2, 7, 10-trimethyldodecane. is an alkane tasting compound that can be found in black walnut, garden tomato (var. ), and papaya. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.; Dodecane is a straight-chain alkane with 12 carbon atoms. It has been isolated from the essential oils of various plants including Zingiber officinale (ginger). It has a role as a plant metabolite.; N-dodecane is a clear colorless liquid. (NTP, 1992)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 77° F (NTP, 1992); 3.7e-06 mg/mL at 25 °C; In water, 3.7X10-3 mg/L at 25 °C; Very soluble in ethyl alcohol, ethyl ether, acetone, chloroform, carbon tetrachloride; In salt water, 0.005 mg/L at 20 °C; in sea water, 0.0029 mg/L; in distilled water at 25 °C, 0.0037 mg/L
• Synonyms: Adakane 12; Ba 51-090453; C12-n-Alkane; Cactus Normal Paraffin N 12D; NSC 8714; Parafol 12-97; Parafol C12-97; n-Dodecane
• Vapor Density: 5.96 (NTP, 1992) (Relative to Air); 5.96 (Air = 1)
• Vapor Pressure: 1 mm Hg at 118 °F ; 0.3 mm Hg at 68° F (NTP, 1992); 0.13 mmHg; 0.135 mm Hg at 25 °C
• PubChem Compound: 8182
• Last Modified: Nov 11 2021